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Compound of Interest

Compound Name: Trilysine

Cat. No.: B1675809

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trilysine, a tripeptide composed of three L-lysine residues linked by peptide bonds, is a
cationic oligomer that has garnered interest in various biomedical and biotechnological
applications. Its unique physicochemical properties, largely dictated by the presence of multiple
primary amino groups, make it a valuable tool in drug and gene delivery systems. This
technical guide provides an in-depth overview of the core physicochemical characteristics of
Trilysine, detailed experimental methodologies for their determination, and a look into its
primary application in the formation of DNA nanoparticles for gene delivery.

Core Physicochemical Properties

The fundamental physicochemical properties of Trilysine are summarized in the table below,
providing a quantitative overview for easy reference and comparison.
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Property Value Reference

(2S)-6-amino-2-[[(2S)-6-amino-
2-[[(2S)-2,6-

IUPAC Name o ) [1][2]
diaminohexanoyl]laminolhexan

oyllamino]hexanoic acid

Lys-Lys-Lys, L-Lysyl-L-lysyl-L-

Synonyms ysine, KKK [11[3]
CAS Number 13184-14-0 [3][4]
Molecular Formula C1sH38N6Oa4 [3114]
Molecular Weight 402.53 g/mol [5][6]
Appearance White to off-white powder

Isoelectric Paoint (pl) ~10.8 (Estimated)

LogP -5.6 [1][3]
Storage Temperature -20°C

In-Depth Physicochemical Analysis
Molecular Structure

Trilysine consists of three L-lysine amino acids connected via peptide bonds. The structure is
characterized by a single terminal a-amino group, a single terminal a-carboxyl group, and three
g-amino groups on the side chains. These numerous basic groups are responsible for its
polycationic nature at physiological pH.[3]
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pH Scale Net Charge of Trilysine

pH < 2.2 All groups protonated

-COOH deprotonates

22<pH<91

9.1<pH<10.5 o-NH:z deprotonates
pH > 10.5 €-NH:2 start to deprotonate

Initial Components

0 (at pl ~10.8)

Plasmid DNA Trilysine Solution
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< 7
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Mixing of Components
(Controlled N/P Ratio)

(Positively Charged)

Electrostatic Interaction

and DNA Condensation

Final Broduct

DNA-Trilysine Nanoparticle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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